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Compound of Interest

Compound Name: Repaglinide

Cat. No.: B1680517

Audience: Researchers, scientists, and drug development professionals.
Introduction

Repaglinide is an oral antidiabetic drug belonging to the meglitinide class, used for the
management of type 2 diabetes mellitus.[1][2] It stimulates the release of insulin from the
pancreas, a process dependent on functioning beta cells.[1] Accurate and reliable
guantification of Repaglinide in pharmaceutical dosage forms is crucial for ensuring quality
control and therapeutic efficacy. Spectrofluorimetry offers a simple, sensitive, and cost-effective
alternative to more complex methods like HPLC for routine analysis.[3] This application note
details a validated spectrofluorimetric method for the determination of Repaglinide in tablets.

Principle of the Method

The method is based on the intrinsic fluorescence of the Repaglinide molecule. The electron-
withdrawing groups (carboxy, carbonyl) and the nitrogen attached to the aromatic ring in
Repaglinide's structure are responsible for its fluorescence properties.[3][4] When excited with
ultraviolet radiation at its excitation maximum (Aex), the molecule emits light at a longer
wavelength, its emission maximum (Aem). The intensity of this emitted fluorescence is directly
proportional to the concentration of Repaglinide over a defined range, allowing for its
guantitative determination.

Experimental Protocol
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1. Instrumentation and Reagents

e Instrument: A spectrofluorometer (e.g., Spectrofluorimeter SL-174, ELICO) equipped with a
xenon flash lamp and quartz cuvettes.[3]

e Reagents and Solvents:

[¢]

Repaglinide reference standard (purity = 99.8%).[3]

[e]

Methanol (HPLC grade).[3]

o

Commercially available Repaglinide tablets.[3]

o

Water (Millipore or equivalent HPLC grade).[3]
2. Preparation of Solutions

o Standard Stock Solution (1000 pg/mL):

o

Accurately weigh 10 mg of Repaglinide reference standard.

Transfer it to a 10 mL volumetric flask.

o

[¢]

Dissolve and make up the volume to the mark with methanol.

[¢]

Use sonication to ensure complete dissolution.[3]
e Working Standard Solutions (5-80 pg/mL):

o Prepare an intermediate stock solution of 100 pg/mL by diluting 1 mL of the 1000 pg/mL
stock solution to 10 mL with methanol.

o From the 100 pug/mL solution, prepare a series of working standard solutions by making
appropriate dilutions with methanol to achieve concentrations in the range of 5-80 pg/mL.
[3][4] These solutions are used to construct the calibration curve.

o Sample Solution from Tablets:
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o Weigh and finely powder at least eight Repaglinide tablets to get an average tablet
weight.[3]

o Accurately weigh a quantity of the powdered tablets equivalent to a specific amount of
Repaglinide.

o Transfer the powder to a suitable volumetric flask and add methanol.

o Sonicate the flask for approximately 15 minutes to ensure complete extraction of the drug.

[5]

o Dilute to the mark with methanol to obtain a solution with a theoretical concentration within
the linearity range (e.g., 80 pg/mL).[3]

o Filter the solution through a 0.22 um membrane filter to remove any undissolved
excipients.[3]

o The clear filtrate is now ready for analysis.
3. Spectrofluorimetric Measurement

o Set the spectrofluorometer parameters as follows:

[e]

Excitation Wavelength (Aex): 282 nm[3][4]

o

Emission Wavelength (Aem): 379 nm[3][4]

[¢]

Excitation and Emission Slit Widths: 20 nm][3]

[¢]

Scan Rate: 240 nm/min[3]
e Use methanol as the blank and zero the instrument.

e Measure the fluorescence intensity of each working standard solution and the prepared
sample solution.

e Record the fluorescence intensity values.
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4. Data Analysis

o Calibration Curve: Plot a graph of fluorescence intensity versus the concentration of the

working standard solutions. Perform a linear regression analysis to obtain the equation of the

line (Y = mx + c) and the correlation coefficient (r2).

» Quantification: Use the regression equation to calculate the concentration of Repaglinide in

the filtered sample solution from its measured fluorescence intensity.

o Assay Calculation: Calculate the amount of Repaglinide in the tablet formulation using the
following formula: Amount per tablet (mg) = (C x D x A) / W Where:

o C = Concentration of Repaglinide in the sample solution (ug/mL) from the calibration

curve
o D = Dilution factor

o A= Average weight of a single tablet (mg)

o W = Weight of the tablet powder taken for analysis (mg)

Method Validation and Data Presentation

The described spectrofluorimetric method has been validated for its performance and reliability.

The key validation parameters are summarized in the tables below.

Table 1: Optical Characteristics and Linearity

Parameter Value Reference
Excitation Wavelength

282 nm [31[4]
(Aex)
Emission Wavelength (Aem) 379 nm [31[4]
Linearity Range 5-80 pug/mL [3114]
Regression Equation Y =1.9247x + 17.351 [3]
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| Correlation Coefficient (r?) | 0.9989 |[3] |

Table 2: Sensitivity of the Method

Parameter Value Reference

Limit of Detection (LOD) 5.0 pg/mL (Experimental) [3]

| Limit of Quantitation (LOQ) | 10.0 pg/mL (Experimental) |[3] |

Table 3: Precision Studies

Concentration Intra-day Precision Inter-day Precision

Reference
(ng/mL) (% RSD) (% RSD)
10 (Low) 0.11 0.23 [3]
40 (Medium) 0.09 0.12 [3]
80 (High) 0.05 0.08 [3]
(RSD = Relative Standard Deviation)
Table 4: Assay of Commercial Formulation
Parameter Result Reference
Label Claim 0.5 mg / tablet [3]
Amount Found (Mean % SD, 69.43 + 0.045 pg/mL (in 80
B . [3][4]
n=3) pg/mL solution)

| % Assay | 99.18% | Calculated |

Visual Workflow

The logical flow of the experimental protocol is illustrated in the diagram below.
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Caption: Workflow for Repaglinide analysis.
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Conclusion

The spectrofluorimetric method described provides a simple, rapid, accurate, and precise
means for the quantitative analysis of Repaglinide in its tablet dosage forms.[3] Its linearity
and sensitivity are adequate for routine quality control testing, making it a viable and
economical alternative to chromatographic techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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